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Compound of Interest

Compound Name: 2-Nitro-1-propanol

Cat. No.: B1209518

Essential Safety and Handling Guide for 2-Nitro-
1-propanol

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the proper handling and
disposal of 2-Nitro-1-propanol. Adherence to these procedures is vital for ensuring laboratory
safety and minimizing risks. Note that safety data sheets (SDS) for 2-Nitro-1-propanol present
some conflicting hazard information; therefore, a conservative approach to safety is strongly
recommended.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Nitro-1-propanol is a combustible liquid that may be harmful if swallowed, inhaled, or
absorbed through the skin.[1][2] It can cause irritation to the skin, eyes, and respiratory tract.[1]
[2][3] Some data suggests it may also lead to methemoglobinemia, a condition that reduces the
blood's ability to carry oxygen.[1] Given the potential hazards, stringent adherence to PPE
protocols is mandatory.

Recommended Personal Protective Equipment (PPE)
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PPE Category

Specification

Rationale

Eye and Face Protection

Tightly fitting safety goggles or
a face shield (conforming to
NIOSH or EN 166 standards).

[4]115]

Protects against splashes and
vapors that can cause eye

irritation.[2]

Hand Protection

Chemically impermeable
gloves (e.g., nitrile rubber).[5]
Gloves should be inspected for

integrity before each use.

Prevents skin contact, which
can cause irritation and
potential absorption of the
chemical.[1][2]

Body Protection

A flame-resistant lab coat and
appropriate footwear are
mandatory.[5] Shoes should be
closed-toe and chemical-

resistant.

Protects against accidental

spills and splashes.

Respiratory Protection

All handling should occur
within a certified chemical
fume hood.[5] If a fume hood is
not available or if there is a risk
of inhalation, a NIOSH-
approved respirator should be

used.

Minimizes the inhalation of
vapors, which can cause
respiratory irritation and other

systemic effects.[1][2]

Operational and Handling Plan

Safe handling practices are critical to prevent exposure and accidents.

Step-by-Step Handling Protocol:

e Preparation:

o Ensure a certified chemical fume hood is operational.

o Assemble all necessary PPE and ensure it is in good condition.

o Have an emergency eyewash station and safety shower readily accessible.[6]
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o Keep a spill kit appropriate for combustible liquids nearby.

e Handling:

[e]

Wear all required PPE before handling the chemical.

o Conduct all work involving 2-Nitro-1-propanol within the fume hood.[5]
o Avoid contact with skin, eyes, and clothing.[4]

o Avoid inhalation of vapors.[1]

o Keep the container tightly closed when not in use.[7]

o Keep away from heat, sparks, open flames, and other ignition sources as it is a
combustible liquid.[1][8]

o Avoid contact with oxidizing agents, bases, and strong reducing agents.[1]
o Storage:

o Store in a cool, dry, and well-ventilated area.[1][4]

o Store in the original, tightly sealed container.[1]

o Store away from incompatible materials and foodstuff containers.[1]

Disposal Plan

Proper disposal of 2-Nitro-1-propanol and contaminated materials is essential to prevent
environmental contamination and ensure regulatory compliance.

Waste Disposal Protocol:
e Chemical Waste:
o 2-Nitro-1-propanol must be disposed of as hazardous waste.[5]

o Collect waste in a suitable, labeled, and closed container.[7]
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o Do not mix with other waste streams unless explicitly permitted by your institution's
Environmental Health and Safety (EHS) department.

o Consult with your institution's EHS department for specific disposal procedures and to
arrange for pickup by a licensed hazardous waste contractor.

e Contaminated PPE:

o Contaminated gloves, lab coats, and other disposable materials should be collected in a
designated hazardous waste container.

o Reusable PPE should be decontaminated thoroughly before reuse.
o Spill Cleanup:
o In case of a minor spill, remove all ignition sources.[1]

o Absorb the spill with an inert material (e.g., vermiculite, sand) and collect it in a sealed
container for disposal as hazardous waste.

o For major spills, evacuate the area and contact your institution's emergency response
team.[1]

Workflow for Safe Handling of 2-Nitro-1-propanol
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1. Preparation
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'
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Transfer Chemical

[ Perform Experiment]
[ Seal Container After Use )

3. Post-Handling & Disposal

[ Decontaminate Work Area )
[ Dispose of Chemical Waste ]
[ Dispose of Contaminated PPE )

Remove PPE

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 2-Nitro-1-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. datasheets.scbt.com [datasheets.scbt.com]

. 2-PROPANOL [lamp.umd.edu]

. 2-Nitro-1-propanol - Hazardous Agents | Haz-Map [haz-map.com]

. fishersci.com [fishersci.com]

. benchchem.com [benchchem.com]

. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]

. chemicalbook.com [chemicalbook.com]

°
(0] ~ (o)) ()] EEN w N =

. carlroth.com:443 [carlroth.com:443]

» To cite this document: BenchChem. [Personal protective equipment for handling 2-Nitro-1-
propanol]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1209518#personal-protective-equipment-for-
handling-2-nitro-1-propanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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